Cas no 41652-83-9 ( )

  structure
  structure
Product Name: 
CAS No:41652-83-9
MF:C11H15N
MW:161.243502855301
CID:927212
PubChem ID:295550
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2,3,7-trimethyl-2,3-dihydro-1H-indole
    • 2,3,7-trimethyl-2,3-dihydro-indole
    • 2,3,7-Trimethylindolin
    • AC1L6OES
    • NSC164919
    • SureCN9791473
    • NSC-164919
    • SCHEMBL9791473
    • AKOS022531338
    • 41652-83-9
    • 2,3,7-Trimethylindoline
    • DTXSID70304244
    •  
    • Inchi: 1S/C11H15N/c1-7-5-4-6-10-8(2)9(3)12-11(7)10/h4-6,8-9,12H,1-3H3
    • InChI Key: IUWFIUDNAUTXKR-UHFFFAOYSA-N
    • SMILES: N1C2C(C)=CC=CC=2C(C)C1C

Computed Properties

  • Exact Mass: 161.12055
  • Monoisotopic Mass: 161.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
  • LogP: 3.05050

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